Cas no 648889-25-2 (5-Oxazolecarboxylic acid, 2-(4-cyanophenyl)-4-methyl-, methyl ester)

• Product Name: 5-Oxazolecarboxylic acid, 2-(4-cyanophenyl)-4-methyl-, methyl ester
• CAS No: 648889-25-2
• MF: C₁₃H₁₀N₂O₃
• MW: 242.2301030159
• CID: 413473
• PubChem ID: 69599889
• Update Time: 2025-04-19

5-Oxazolecarboxylic acid, 2-(4-cyanophenyl)-4-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Oxazolecarboxylic acid, 2-(4-cyanophenyl)-4-methyl-, methyl ester
• methyl 2-(4-cyanophenyl)-4-methyl-1,3-oxazole-5-carboxylate
• 2-(4-cyano-phenyl)-4-methyl-oxazole-5-carboxylic acid methyl ester
• DTXSID80740977
• Methyl 2-(4-cyanophenyl)-4-methyloxazole-5-carboxylate
• AFKNDMBXZHZJPF-UHFFFAOYSA-N
• SCHEMBL5899850
• 2-(4-cyano-phenyl)4-methyl-oxazole-5-carboxylic acid methyl ester
• 648889-25-2

• Inchi： 1S/C13H10N2O3/c1-8-11(13(16)17-2)18-12(15-8)10-5-3-9(7-14)4-6-10/h3-6H,1-2H3
• InChI Key： AFKNDMBXZHZJPF-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=C(C)N=C1C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 242.0692
• Monoisotopic Mass: 242.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• PSA: 76.12